Cas no 4831-21-4 (2-(4-Bromoanilino)-1-phenyl-1-ethanone)

• Product Name: 2-(4-Bromoanilino)-1-phenyl-1-ethanone
• CAS No: 4831-21-4
• MF: C₁₄H₁₂BrNO
• MW: 290.15518283844
• MDL: MFCD00598456
• CID: 328078
• PubChem ID: 804442
• Update Time: 2025-05-22

2-(4-Bromoanilino)-1-phenyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-[(4-bromophenyl)amino]-1-phenyl-
• 2-(4-Bromoanilino)-1-phenyl-1-ethanone
• 2-(4-BROMOANILINO)-1-PHENYLETHAN-1-ONE
• 2-(4-bromoanilino)-1-phenylethanone
• 1-phenyl-2-((4-bromophenyl)amino)ethanone
• 2-(2-CHLOROPHENOXY)PROPYLAMINE
• 2-(4-bromophenylamino)-1-phenylethanone
• bromoanilinophenylethanone
• ethanone,2-[(4-bromophenyl)amino]-1-phenyl
• N-Phenacyl-4-brom-anilin
• Phenacyl-N-(p-bromanilin)
• Phenacyl-p-brom-anilin
• MLS-0094925.0001
• 2-[(4-bromophenyl)amino]-1-phenylethanone
• AK-918/36283012
• FT-0681197
• CHEMBL1604367
• SMR000197119
• 4831-21-4
• MA-0712
• 2-((4-Bromophenyl)amino)-1-phenylethanone
• DTXSID60355523
• EN300-218281
• HMS2398J14
• SR-01000250415
• SCHEMBL5786954
• 2-[(4-bromophenyl)amino]-1-phenyl-ethanone
• 2-((4-Bromophenyl)amino)-1-phenylethan-1-one
• AKOS003262129
• MLS000576651
• 2-[(4-bromophenyl)amino]-1-phenylethan-1-one
• MFCD00598456
• SR-01000250415-1
• CS-0452806
• p-bromoanilino acetophenone
• cid_804442
• Cambridge id 7050492
• 2-(4-bromoanilino)-1-phenyl-ethanone
• Oprea1_475960
• BDBM67206
• J-505230
• LPKCHKLRDTZTHS-UHFFFAOYSA-N

• MDL： MFCD00598456
• Inchi： 1S/C14H12BrNO/c15-12-6-8-13(9-7-12)16-10-14(17)11-4-2-1-3-5-11/h1-9,16H,10H2
• InChI Key： LPKCHKLRDTZTHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.01000
• Monoisotopic Mass: 289.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.443
• Melting Point: 158-160
• Boiling Point: 438.6°C at 760 mmHg
• Flash Point: 219.1°C
• Refractive Index: 1.648
• PSA: 29.10000
• LogP: 3.81690

2-(4-Bromoanilino)-1-phenyl-1-ethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Bromoanilino)-1-phenyl-1-ethanone

2-(4-Bromoanilino)-1-phenyl-1-ethanone: A Comprehensive Overview

2-(4-Bromoanilino)-1-phenyl-1-ethanone, also known by its CAS number 4831-21-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromoaniline moiety with a phenyl group and an ethanone functional group. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 2-(4-Bromoanilino)-1-phenyl-1-ethanone consists of a central ketone group (ethanone) attached to a phenyl ring and a 4-bromoaniline substituent. The phenyl group contributes to the aromatic stability of the molecule, while the bromine atom in the aniline moiety introduces electron-withdrawing effects, influencing the compound's reactivity and solubility. This combination makes it a versatile building block in organic synthesis, particularly in the construction of bioactive molecules.

Recent studies have highlighted the potential of 2-(4-Bromoanilino)-1-phenyl-1-ethanone in drug discovery. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, derivatives of this compound have shown promising results in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, 2-(4-Bromoanilino)-1-phenyl-1-ethanone has been utilized in materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique properties such as high surface area and porosity, which are valuable for gas storage and catalysis.

The synthesis of 2-(4-Bromoanilino)-1-phenyl-1-ethanone typically involves nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have facilitated its broader use in both academic research and industrial applications.

In conclusion, 2-(4-Bromoanilino)-1-phenyl-1 ethanone, with its CAS number 4831 21 4, stands as a pivotal compound in modern chemistry. Its diverse applications span from drug discovery to materials science, driven by continuous research into its chemical properties and potential uses. As new findings emerge, this compound is expected to play an even more critical role in advancing scientific and technological frontiers.